molecular formula C11H22O2SSi B6225299 2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde CAS No. 2770359-21-0

2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde

Cat. No. B6225299
CAS RN: 2770359-21-0
M. Wt: 246.4
InChI Key:
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Description

2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde (TBDMS-Thietan-3-ylacetaldehyde) is an organosilicon compound and a derivative of thietan-3-ylacetaldehyde. It is a colorless liquid with a boiling point of 128°C and a melting point of -17°C. TBDMS-Thietan-3-ylacetaldehyde has been used in various scientific research applications, such as in the synthesis of novel molecules and in the study of biochemical and physiological effects.

Scientific Research Applications

TBDMS-Thietan-3-ylacetaldehyde has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of novel molecules, such as polythiophenes and polythieno[3,4-b]thiophenes. It has also been used in the study of biochemical and physiological effects. For example, it has been used to study the effect of silylation on the structure and activity of proteins.

Mechanism of Action

The mechanism of action of TBDMS-Thietan-3-ylacetaldehyde is not fully understood. However, it is believed that the silylation reaction results in a covalent bond between the TBDMS group and the thietan-3-ylacetaldehyde molecule. This covalent bond alters the structure and activity of the molecule, which can in turn affect the biochemical and physiological effects of the molecule.
Biochemical and Physiological Effects
TBDMS-Thietan-3-ylacetaldehyde has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes, modulate the expression of genes, and modulate the activity of receptors. It has also been shown to affect the transport of ions and metabolites across cell membranes.

Advantages and Limitations for Lab Experiments

The use of TBDMS-Thietan-3-ylacetaldehyde in lab experiments has several advantages. It is relatively easy to synthesize and is commercially available. It is also relatively stable, with a boiling point of 128°C and a melting point of -17°C. However, there are also some limitations to its use. For example, it is not soluble in water and must be used in an organic solvent. Additionally, it is toxic and should be handled with caution.

Future Directions

Potential future directions for TBDMS-Thietan-3-ylacetaldehyde include further research into its mechanism of action and its biochemical and physiological effects. Additionally, further research into its synthetic methods could lead to the development of more efficient and cost-effective synthesis methods. Finally, further research into its potential applications in drug development and other medical applications could lead to the development of novel therapeutic agents.

Synthesis Methods

TBDMS-Thietan-3-ylacetaldehyde is synthesized from thietan-3-ylacetaldehyde through a process of silylation. This process involves the reaction of thietan-3-ylacetaldehyde with tert-butyldimethylsilyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is typically carried out at a temperature of 0-5°C and a pressure of 1-2 atm. The product of the reaction is TBDMS-Thietan-3-ylacetaldehyde, which can be isolated via distillation.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde' involves the protection of the thietane ring with a tert-butyldimethylsilyl (TBDMS) group, followed by the addition of an acetaldehyde group to the thietane ring. The TBDMS group can then be removed to yield the final product.", "Starting Materials": [ "Thietane", "tert-butyldimethylsilyl chloride", "Acetaldehyde", "Triethylamine", "Methanol", "Dichloromethane", "Sodium bicarbonate", "Sodium sulfate" ], "Reaction": [ "Thietane is reacted with tert-butyldimethylsilyl chloride in the presence of triethylamine and dichloromethane to yield 2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}chloride.", "2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}chloride is then reacted with acetaldehyde in the presence of sodium bicarbonate and methanol to yield 2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde.", "The TBDMS group is removed from 2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde using sodium bicarbonate and methanol to yield the final product." ] }

CAS RN

2770359-21-0

Product Name

2-{3-[(tert-butyldimethylsilyl)oxy]thietan-3-yl}acetaldehyde

Molecular Formula

C11H22O2SSi

Molecular Weight

246.4

Purity

95

Origin of Product

United States

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